Cas no 539806-36-5 (1-4-(2-hydroxyethyl)piperazin-1-yl-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol)

• Product Name: 1-4-(2-hydroxyethyl)piperazin-1-yl-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol
• CAS No: 539806-36-5
• MF: C₃₀H₃₅N₃O₂
• MW: 469.617807626724
• CID: 6556879
• Update Time: 2025-11-02

1-4-(2-hydroxyethyl)piperazin-1-yl-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-hydroxyethyl)piperazin-1-yl-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol
• 1-(4-(2-hydroxyethyl)piperazin-1-yl)-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol

• Inchi： 1S/C30H35N3O2/c1-23-12-13-28-27(20-23)29(24-8-4-2-5-9-24)30(25-10-6-3-7-11-25)33(28)22-26(35)21-32-16-14-31(15-17-32)18-19-34/h2-13,20,26,34-35H,14-19,21-22H2,1H3
• InChI Key： WRHDRDKHVCODEV-UHFFFAOYSA-N
• SMILES： C(N1CCN(CCO)CC1)C(O)CN1C2=C(C=C(C)C=C2)C(C2=CC=CC=C2)=C1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 1-4-(2-hydroxyethyl)piperazin-1-yl-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol

Recent Advances in the Study of 1-4-(2-hydroxyethyl)piperazin-1-yl-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol (CAS: 539806-36-5)

The compound 1-4-(2-hydroxyethyl)piperazin-1-yl-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol (CAS: 539806-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex indole and piperazine moieties, exhibits promising pharmacological properties, particularly in the context of receptor modulation and therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in treating various diseases.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that 539806-36-5 acts as a potent modulator of serotonin and dopamine receptors, which could have implications for neurological and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for 5-HT_2A and D₂ receptors, with potential applications in schizophrenia and depression treatment. The study employed advanced computational modeling and in vitro assays to validate these interactions, providing a robust foundation for further clinical exploration.

In addition to its receptor-binding properties, the synthetic methodology for 539806-36-5 has been refined to improve yield and purity. A recent publication in Organic Process Research & Development highlighted a novel multi-step synthesis route that reduces byproduct formation and enhances scalability. This advancement is critical for transitioning from laboratory-scale production to industrial manufacturing, ensuring consistent quality for preclinical and clinical studies. The optimized protocol also incorporates green chemistry principles, minimizing environmental impact.

Further investigations into the therapeutic potential of 539806-36-5 have revealed its efficacy in preclinical models of inflammation and cancer. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits anti-inflammatory effects by inhibiting NF-κB signaling pathways. Additionally, it showed selective cytotoxicity against certain cancer cell lines, suggesting a dual mechanism of action that could be leveraged for combination therapies. These findings underscore the versatility of 539806-36-5 and its potential as a multi-target agent.

Despite these promising results, challenges remain in translating 539806-36-5 into clinical applications. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academia and industry are expected to accelerate the development timeline.

In conclusion, 1-4-(2-hydroxyethyl)piperazin-1-yl-3-(5-methyl-2,3-diphenyl-1H-indol-1-yl)propan-2-ol (CAS: 539806-36-5) represents a compelling candidate for drug development, with demonstrated activity across multiple therapeutic areas. Ongoing research aims to refine its pharmacological profile and overcome existing barriers to clinical translation. The compound's unique structural features and mechanistic diversity position it as a valuable asset in the pursuit of novel therapeutics.